Cas no 642087-62-5 (1,2-Benzisoxazole-3-ethanol,5-nitro-)

• Product Name: 1,2-Benzisoxazole-3-ethanol,5-nitro-
• CAS No: 642087-62-5
• MF: C₉H₈N₂O₄
• MW: 208.170822143555
• CID: 500300
• PubChem ID: 57352048
• Update Time: 2025-04-19

1,2-Benzisoxazole-3-ethanol,5-nitro- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisoxazole-3-ethanol,5-nitro-
• 2-(5-nitro-1,2-benzoxazol-3-yl)ethanol
• 2-(5-NITROBENZO[D]ISOXAZOL-3-YL)ETHANOL
• 1,2-Benzisoxazole-3-ethanol,5-nitro
• 2-(5-nitro-1,2-benzisoxazol-3-yl)ethanol
• CTK5C0919
• AB44144
• 2-(5-Nitro-1,2-benzoxazol-3-yl)ethan-1-ol
• 642087-62-5
• DTXSID00722432

• Inchi： 1S/C9H8N2O4/c12-4-3-8-7-5-6(11(13)14)1-2-9(7)15-10-8/h1-2,5,12H,3-4H2
• InChI Key： BVYQKAZZWPVWEF-UHFFFAOYSA-N
• SMILES： O1C2C=CC(=CC=2C(CCO)=N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 208.04800
• Monoisotopic Mass: 208.04840674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 92.1Ų

Experimental Properties

• PSA: 92.08000
• LogP: 1.79400